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Compound Name:
carboxylate

cat. No.: B1275099

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 3-formylpyrrolidine-1-carboxylate, with CAS number 276872-86-7, is a valuable
chiral building block in organic synthesis and medicinal chemistry. The pyrrolidine scaffold is a
privileged structure found in numerous natural products and pharmaceuticals. This compound's
utility stems from its bifunctional nature: a formyl group at the 3-position that serves as a
versatile handle for carbon-carbon bond formation and other transformations, and a
benzyloxycarbonyl (Cbz) protected nitrogen that allows for controlled manipulation of the
pyrrolidine ring. This guide provides a comprehensive overview of its synthesis, key reactions,
and physicochemical properties.

Physicochemical and Spectroscopic Data

While experimentally determined physical properties such as melting and boiling points are not
consistently reported in the literature, a summary of its key chemical identifiers and predicted
spectroscopic data is provided below.
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Property Value

CAS Number 276872-86-7
Molecular Formula C13H1sNO3[1]
Molecular Weight 233.26 g/mol [1]
Monoisotopic Mass 233.1052 u[1]

Table 2: Predicted Spectroscopic Data

Spectroscopy Characteristic Peaks

~9.6 ppm (s, 1H, CHO), ~7.3 ppm (m, 5H, Ar-H),
~5.1 ppm (s, 2H, OCH2zPh)[1]

1H NMR

>195 ppm (CHO), ~155 ppm (N-COO), 127-136
ppm (Ar-C), ~67 ppm (OCH2)[1]

13C NMR

~1720-1740 cm~1 (C=0, aldehyde), ~1690-1710

IR Spectrosco
P Py cm~1 (C=0, carbamate)[1]

Synthesis of Benzyl 3-formylpyrrolidine-1-
carboxylate

The synthesis of Benzyl 3-formylpyrrolidine-1-carboxylate is typically achieved through a
three-step sequence starting from pyrrolidine-3-carboxylic acid. The general synthetic workflow

is outlined below.
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Synthesis of Benzyl 3-formylpyrrolidine-1-carboxylate

Step 1. N-Protection

Pyrrolidine-3-carboxylic acid

enzyl chloroformate,
Base

N-Cbz-pyrrolidine-
3-carboxylic acid

Reducing agent
e.g., BH3-THF)

Step 2: I:veduction

(S)-Benzyl 3-(hydroxymethyl)pyrrolidine-
1-carboxylate

Oxidizing agent
e.g., Swern or Dess-Martin)

Step 3: Oxidation

Benzyl 3-formylpyrrolidine-

1-carboxylate
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Key Reactions of Benzyl 3-formylpyrrolidine-1-carboxylate

Horner-Wadsworth-Emmons Reaction

Benzyl 3-formylpyrrolidine-
1-carboxylate

Phosphonate ylide, Phosphonium ylide,
Base Base

Wittig Reaction

a,B-Unsaturated Ester B> Alkene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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